Cas no 123200-56-6 (1-Pentanone, 1,3,5-triphenyl-)

• Product Name: 1-Pentanone, 1,3,5-triphenyl-
• CAS No: 123200-56-6
• MF: C₂₃H₂₂O
• MW: 314.420186519623
• CID: 1214589
• PubChem ID: 11109826
• Update Time: 2025-04-20

1-Pentanone, 1,3,5-triphenyl- Chemical and Physical Properties

Names and Identifiers

• 1-Pentanone, 1,3,5-triphenyl-
• 1,3,5-triphenylpentan-1-one
• DTXSID20455573
• SCHEMBL8087232
• 123200-56-6

• Inchi： 1S/C23H22O/c24-23(21-14-8-3-9-15-21)18-22(20-12-6-2-7-13-20)17-16-19-10-4-1-5-11-19/h1-15,22H,16-18H2
• InChI Key： JOKUEXDBLXTTHD-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=CC=1)CC(C1C=CC=CC=1)CCC1C=CC=CC=1

Computed Properties

• Exact Mass: 314.167065321g/mol
• Monoisotopic Mass: 314.167065321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 24
• Rotatable Bond Count: 7
• Complexity: 356
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.8
• Topological Polar Surface Area: 17.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lignans, neolignans and related compounds Lignans, neolignans and related compounds
• Solvents and Organic Chemicals Organic Compounds Lignans, neolignans and related compounds